N1-butyl-N2-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)oxalamide

• IUPAC Name: N-butyl-N'-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C18H21ClN2O5S/c1-2-3-10-20-17(22)18(23)21-12-16(15-5-4-11-26-15)27(24,25)14-8-6-13(19)7-9-14/h4-9,11,16H,2-3,10,12H2,1H3,(H,20,22)(H,21,23)
• InChI Key: RMRORJWAWCCWEO-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)NCC(C1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H21ClN2O5S
• Molecular Weight: 412.9 g/mol

Description

N1-butyl-N2-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)oxalamide, also known as BU-224, is a small molecule that has been developed as a selective agonist for the cannabinoid receptor type 2 (CB2). This receptor is found predominantly in immune cells and has been shown to play a role in inflammation, pain, and immune function. BU-224 has been studied extensively in preclinical models and has shown promise as a potential therapeutic agent for a variety of conditions.

Scientific Research Applications

Synthesis and Catalytic Applications

N1-butyl-N2-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)oxalamide, due to its structural complexity, finds its applications mainly in the synthesis of heterocyclic compounds and as a catalyst or ligand in various chemical reactions. For instance, Bhunia et al. (2017) demonstrated that N,N'-Bis(furan-2-ylmethyl)oxalamide, a related compound, is very effective for promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This process facilitates the coupling of a broad range of (hetero)aryl bromides with various (hetero)aryl amines and cyclic secondary amines at relatively low temperatures, highlighting its importance in the synthesis of pharmaceutically relevant molecules (Bhunia, S. V. Kumar, & D. Ma, 2017).

Material Science and Optical Imaging

In the field of material science and bioimaging, compounds with structural similarities to N1-butyl-N2-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)oxalamide are utilized in the development of novel dyes for optical imaging. Pham et al. (2005) synthesized a water-soluble near-infrared dye with potential applications in cancer detection, demonstrating the broader utility of furan and sulfonyl containing compounds in developing molecular-based beacons for medical diagnostics (Pham, Medarova, & Moore, 2005).

Organic Synthesis and Chemical Transformations

The research also emphasizes the utility of similar compounds in facilitating chemical transformations. For example, compounds containing the furan and sulfonyl moieties are pivotal in Friedel-Crafts sulfonylation reactions, as demonstrated by Nara, Harjani, and Salunkhe (2001). These reactions are crucial for synthesizing diaryl sulfones, showcasing the reactivity and utility of such compounds under various conditions (Nara, Harjani, & Salunkhe, 2001).